Cas no 126265-30-3 (N-Allyl-2-bromoacetamide)

N-Allyl-2-bromoacetamide structure
N-Allyl-2-bromoacetamide structure
Product Name:N-Allyl-2-bromoacetamide
CAS No:126265-30-3
MF:C5H8BrNO
MW:178.02712059021
MDL:MFCD06799645
CID:874311
PubChem ID:10487540
Update Time:2025-07-30

N-Allyl-2-bromoacetamide Chemical and Physical Properties

Names and Identifiers

    • N-ALLYL-2-BROMO-ACETAMIDE
    • 2-bromo-N-prop-2-enylacetamide
    • Bromacetyl-allylamin
    • Brom-essigsaeure-allylamid
    • bromo-acetic acid allylamide
    • N-Allyl-bromacetamid
    • N-bromoacetyl-2-propenylamine
    • CHEMBRDG-BB 4023687
    • 2-bromo-N-(prop-2-en-1-yl)acetamide
    • N-allyl-2-bromoacetamide(SALTDATA: FREE)
    • Acetamide, 2-bromo-N-2-propen-1-yl-
    • N-Allyl-2-bromoacetamide
    • MDL： MFCD06799645
    • Inchi： 1S/C5H8BrNO/c1-2-3-7-5(8)4-6/h2H,1,3-4H2,(H,7,8)
    • InChI Key： DIURKPUKYORPET-UHFFFAOYSA-N
    • SMILES： C(NCC=C)(=O)CBr

Computed Properties

  • Exact Mass: 176.97900
  • Monoisotopic Mass: 176.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 92.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.4±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 285.3±33.0 °C at 760 mmHg
  • Flash Point: 126.3±25.4 °C
  • Refractive Index: 1.491
  • PSA: 29.10000
  • LogP: 1.07440
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-Allyl-2-bromoacetamide Security Information

N-Allyl-2-bromoacetamide Pricemore >>

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abcr
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abcr
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N-Allyl-2-bromoacetamide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:126265-30-3)N-Allyl-2-bromoacetamide
Order Number:A1174216
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:28
Price ($):661.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:126265-30-3)N-Allyl-2-bromoacetamide
A1174216
Purity:99%
Quantity:10g
Price ($):661.0
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